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Compound of Interest

Compound Name: Monoisobutyl Phthalate-d4

Cat. No.: B585960 Get Quote

This guide provides a detailed overview of Monoisobutyl Phthalate-d4, a deuterated stable

isotope-labeled version of Monoisobutyl Phthalate (MiBP). It is intended for researchers,

scientists, and professionals in drug development who utilize this compound, primarily as an

internal standard for analytical and research purposes. This document compiles essential data

regarding its chemical and physical properties, handling, storage, and known biological context.

Section 1: Chemical and Physical Properties
Monoisobutyl Phthalate-d4 is the deuterium-labeled form of Monoisobutyl Phthalate, a

primary metabolite of Diisobutyl Phthalate (DIBP). The incorporation of deuterium atoms makes

it a valuable tool in mass spectrometry-based applications for accurate quantification of its non-

labeled counterpart.

Table 1: Chemical Identifiers and Physical Properties
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Property Value Source(s)

Chemical Name Monoisobutyl Phthalate-d4 [1][2]

Synonyms

1,2-Benzene-3,4,5,6-d4-

dicarboxylic Acid Mono(2-

methylpropyl) Ester, mono-iso-

Butyl Phthalate-3,4,5,6 D4

[1][3]

CAS Number 1219802-26-2 [3]

Unlabeled CAS Number
131-70-4 (for Monoisobutyl

Phthalate)

Molecular Formula C₁₂H₁₀D₄O₄

Molecular Weight 226.26 g/mol

Appearance White to off-white solid

Purity >95% (HPLC)

Isotopic Enrichment 99 atom % D

Section 2: Handling and Storage
Proper handling and storage are crucial to maintain the integrity and stability of Monoisobutyl
Phthalate-d4.

Table 2: Recommended Storage Conditions

Condition Temperature Duration Source(s)

Powder -20°C 3 years

+4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month
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For general laboratory use, it is recommended to store the compound at 2-8°C in a refrigerator.

The product is considered stable if stored under the recommended conditions.

Section 3: Solubility
The solubility of Monoisobutyl Phthalate-d4 is a critical parameter for the preparation of stock

solutions for experimental use.

Table 3: Solubility Data

Solvent Concentration Notes Source(s)

DMSO
100 mg/mL (441.97

mM)

Requires sonication.

Hygroscopic DMSO

can impact solubility;

use newly opened

solvent.

Table 4: Stock Solution Preparation Examples

Desired
Concentration

Solvent
Volume for 1
mg

Solvent
Volume for 5
mg

Solvent
Volume for 10
mg

Source(s)

1 mM 4.4197 mL 22.0985 mL 44.1969 mL

5 mM 0.8839 mL 4.4197 mL 8.8394 mL

10 mM 0.4420 mL 2.2098 mL 4.4197 mL

Section 4: Biological Context and Metabolism
Monoisobutyl Phthalate-d4 serves as an internal standard for its unlabeled analogue, MiBP.

MiBP is a major metabolite of Diisobutyl Phthalate (DIBP), a widely used plasticizer. Phthalates

are known endocrine disruptors, and their metabolites are often the subject of toxicological and

exposure studies. DIBP is readily absorbed and rapidly metabolized to MiBP. The primary route

of excretion for MiBP is through urine.
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The metabolic pathway from the parent compound DIBP to the primary metabolite MiBP is a

straightforward hydrolysis reaction.

Diisobutyl Phthalate (DIBP)
(Parent Compound)

Hydrolysis
(in vivo)

Absorption Monoisobutyl Phthalate (MiBP)
(Primary Metabolite)

Urinary Excretion

Click to download full resolution via product page

Caption: Metabolic conversion of DIBP to MiBP and subsequent excretion.

Section 5: Toxicological Information
There is no specific, comprehensive toxicological data available for Monoisobutyl Phthalate-
d4. The toxicity profile is generally inferred from its non-deuterated counterpart, Monoisobutyl

Phthalate, and the parent compound, Diisobutyl Phthalate.

Phthalates as a class are recognized as endocrine disruptors. The parent compound, DIBP,

has a low order of acute toxicity. The primary health concerns are related to reproductive and

developmental toxicity. The non-deuterated metabolite, MiBP, is often monitored in human

biomonitoring studies to assess exposure to DIBP. For research purposes, Monoisobutyl
Phthalate-d4 is not intended for diagnostic or therapeutic use.

Section 6: Experimental Protocols
Detailed experimental protocols for the synthesis or safety testing of Monoisobutyl Phthalate-
d4 are not publicly available in the searched documents. However, its primary application is as

an internal standard in analytical methods, such as isotope-dilution high-performance liquid

chromatography-tandem mass spectrometry (HPLC-MS/MS), for the quantification of MiBP in

biological matrices.

A general workflow for using a deuterated internal standard in a bioanalytical assay is outlined

below.
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Caption: General workflow for quantification using a stable isotope standard.
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Disclaimer: This document is intended for informational purposes for research professionals. It

is not a substitute for a formal Safety Data Sheet (SDS) provided by the manufacturer. Always

consult the manufacturer-provided SDS before handling the chemical and adhere to all

recommended safety precautions. The product has not been fully validated for medical

applications and is for research use only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Monoisobutyl Phthalate-d4: A Technical Safety and Data
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585960#monoisobutyl-phthalate-d4-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b585960?utm_src=pdf-custom-synthesis
https://www.pharmaffiliates.com/en/1219802-26-2-monoisobutyl-phthalate-d4-pasti066020.html
https://www.scbt.com/p/monoisobutyl-phthalate-d4-1219802-26-2
https://www.lgcstandards.com/IT/en/Monoisobutyl-Phthalate-d4/p/TRC-M547702
https://www.benchchem.com/product/b585960#monoisobutyl-phthalate-d4-safety-data-sheet
https://www.benchchem.com/product/b585960#monoisobutyl-phthalate-d4-safety-data-sheet
https://www.benchchem.com/product/b585960#monoisobutyl-phthalate-d4-safety-data-sheet
https://www.benchchem.com/product/b585960#monoisobutyl-phthalate-d4-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b585960?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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